Cas no 54467-96-8 (1-Azido-3-Iodobenzene)

• Product Name: 1-Azido-3-Iodobenzene
• CAS No: 54467-96-8
• MF: C₆H₄IN₃
• MW: 245.020532608032
• CID: 354494
• PubChem ID: 43154614
• Update Time: 2025-05-27

1-Azido-3-Iodobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-3-iodo-
• 1-Azido-3-iodobenzene
• 1-AZIDO-3-IODOBENZENE SOLUTION
• 1-Azido-3-iodbenzol
• 1-azido-3-iodo-benzene
• 1-Azido-3-jod-benzol
• 1-azido-4-iodo-benzene
• 3-Iodophenyl azide solution
• AC1Q4P76
• CTK1F8787
• m-azidoiodobenzene
• m-iodophenyl azide
• SCHEMBL19553529
• EN300-60456
• 54467-96-8
• 1-Azido-3-iodobenzene 0.5 M in tert-butyl methyl ether
• DTXSID80655597
• 1-Azido-3-Iodobenzene

• Inchi： 1S/C6H4IN3/c7-5-2-1-3-6(4-5)9-10-8/h1-4H
• InChI Key： LWYZABCCGZNMGK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 244.94462
• Monoisotopic Mass: 244.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 14.4A^2

Experimental Properties

• Flash Point: -33℃
• PSA: 48.76

1-Azido-3-Iodobenzene Security Information

• Hazardous Material transportation number：UN 2398 3 / PGII
• Hazard Category Code： 11-38-48/23/24/25
• Safety Instruction： 16
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylazides

Additional information on 1-Azido-3-Iodobenzene

Recent Advances in the Application of 1-Azido-3-Iodobenzene (CAS: 54467-96-8) in Chemical Biology and Pharmaceutical Research

1-Azido-3-Iodobenzene (CAS: 54467-96-8) is a versatile chemical compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of both azido and iodo functional groups, serves as a valuable building block for various synthetic transformations, including click chemistry, cross-coupling reactions, and bioconjugation strategies. Recent studies have explored its utility in drug discovery, targeted therapy, and molecular imaging, highlighting its importance in advancing biomedical research.

One of the most notable applications of 1-Azido-3-Iodobenzene is its role in click chemistry, particularly in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. Researchers have leveraged this reaction to develop novel drug conjugates and bioactive molecules with enhanced specificity and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-Azido-3-Iodobenzene as a key intermediate in the synthesis of targeted anticancer agents. The study reported that the compound's dual functionality allowed for efficient conjugation with tumor-specific ligands, resulting in improved drug delivery and reduced off-target effects.

In addition to its role in drug discovery, 1-Azido-3-Iodobenzene has been employed in the development of molecular imaging probes. A recent study in the journal Chemical Communications detailed the synthesis of radiolabeled derivatives of this compound for positron emission tomography (PET) imaging. The researchers utilized the iodo group for radioisotope incorporation, while the azido group enabled subsequent bioconjugation with targeting moieties. This approach facilitated the visualization of specific biological targets in vivo, offering new insights into disease mechanisms and therapeutic responses.

Furthermore, the compound's utility extends to the field of chemical biology, where it has been used to probe protein-protein interactions and post-translational modifications. A 2022 publication in Angewandte Chemie International Edition described the development of photoaffinity probes based on 1-Azido-3-Iodobenzene, which enabled the identification of transient protein interactions in cellular environments. These probes have proven invaluable for studying dynamic biological processes and identifying novel drug targets.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 1-Azido-3-Iodobenzene. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as reported in a 2023 article in Organic Process Research & Development. The study highlighted the importance of controlling reaction conditions to minimize side reactions and ensure the compound's suitability for pharmaceutical applications.

In conclusion, 1-Azido-3-Iodobenzene (CAS: 54467-96-8) continues to be a valuable tool in chemical biology and pharmaceutical research, with recent advancements underscoring its versatility and potential. Ongoing research is expected to further expand its applications, particularly in targeted therapy and molecular imaging, paving the way for innovative therapeutic strategies and diagnostic tools.